1-(4-chloro-2-nitrophenyl)-4-(4-ethoxybenzoyl)piperazine

• IUPAC Name: [4-(4-chloro-2-nitrophenyl)piperazin-1-yl]-(4-ethoxyphenyl)methanone
• InChI: InChI=1S/C19H20ClN3O4/c1-2-27-16-6-3-14(4-7-16)19(24)22-11-9-21(10-12-22)17-8-5-15(20)13-18(17)23(25)26/h3-8,13H,2,9-12H2,1H3
• InChI Key: ULMCBKQPXBKQKN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(C=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C19H20ClN3O4
• Molecular Weight: 389.8 g/mol

Description

1-(4-chloro-2-nitrophenyl)-4-(4-ethoxybenzoyl)piperazine, also known as CEP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(4-chloro-2-nitrophenyl)-4-(4-ethoxybenzoyl)piperazine is not fully understood, but studies have suggested that it acts by inhibiting various cellular pathways involved in the development and progression of diseases. For example, this compound has been found to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer development. Additionally, this compound has been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells by activating caspase-3 and caspase-9. Additionally, this compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. In the field of neurology, this compound has been shown to protect against neuronal cell death and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-chloro-2-nitrophenyl)-4-(4-ethoxybenzoyl)piperazine in lab experiments is its specificity towards certain cellular pathways, which allows for targeted therapeutic interventions. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal models. However, one limitation of using this compound in lab experiments is its relatively high cost compared to other chemical compounds.

Future Directions

There are several future directions for research on 1-(4-chloro-2-nitrophenyl)-4-(4-ethoxybenzoyl)piperazine. One area of interest is the development of this compound-based therapies for the treatment of cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of neurological disorders. Another area of interest is the development of more cost-effective synthesis methods for this compound.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has potential therapeutic applications in various fields such as cancer, inflammation, and neurology. Its specificity towards certain cellular pathways and low toxicity make it an attractive candidate for targeted therapeutic interventions. Further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases.

Scientific Research Applications

1-(4-chloro-2-nitrophenyl)-4-(4-ethoxybenzoyl)piperazine has been extensively studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurological disorders. Studies have shown that this compound exhibits anti-tumor properties by inducing apoptosis and inhibiting cell proliferation in cancer cells. Additionally, this compound has been found to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines. In the field of neurology, this compound has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.